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Compound of Interest

Compound Name: Disperse blue 291

Cat. No.: B15555903

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Disperse Blue 291, a
synthetic azo dye with applications in the textile industry and relevance in toxicological
research. This document details its commercial availability, purity grades, and key experimental

protocols.

Commercial Suppliers and Purity Grades

Disperse Blue 291 is available from a range of commercial suppliers, catering to both
industrial dyeing processes and scientific research applications. The purity of the dye is a
critical factor for its application, with higher purity grades, often designated as reference
standards, being essential for analytical and research purposes.

While detailed Certificates of Analysis with specific impurity profiles are not always publicly
available from all suppliers, the purity is often indicated by terms such as "reference standard"
or by a percentage of "strength,” which relates to the concentration of the dye in a commercial
formulation.

Table 1: Commercial Suppliers of Disperse Blue 291
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Supplier

Grade/Product
Name

CAS
Number(s)

Molecular
Formula

Notes

LGC Standards

Disperse Blue
291

56548-64-2

C19H21BrNeOs

Offered as a
reference
standard,
implying high
purity suitable for

analytical testing.

[1](2]

Sinoever

Disperse Blue
291

83929-84-4

C19H21BrNeOs

Offers the dye
with a "strength”
of 300%, a
common
commercial

grade for textiles.

MedchemExpres

S

Disperse Blue
291

56548-64-2

C19H21BrNeOs

Marketed as a
multifunctional
dye for biological

experiments.

Nantong
Hermeta

Chemicals

Disperse Blue
291

A supplier of
high-quality
disperse dyes for
various

applications.[3]

World Dye
Variety

C.l. Disperse
Blue 291

83929-84-4 /
56548-64-2

C19H21BrNeOs

Lists multiple
suppliers of
various
commercial

grades.

Table 2: Physicochemical Properties of Disperse Blue 291
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Property Value

Molecular Weight 509.31 g/mol

Appearance Dark blue grains or tiny particles.
C.l. Name Disperse Blue 291

Experimental Protocols
Purity Analysis by High-Performance Liquid
Chromatography (HPLC)

The purity of Disperse Blue 291 can be assessed using reverse-phase HPLC. While a
specific, validated monograph for Disperse Blue 291 is not readily available, the following
protocol is based on established methods for the analysis of disperse dyes.[4][5]

Objective: To determine the purity of a Disperse Blue 291 sample and to identify and quantify
any impurities.

Materials and Reagents:

Disperse Blue 291 sample

HPLC grade acetonitrile

HPLC grade water

Ammonium acetate

Methanol

0.45 pum syringe filters
Instrumentation:

o High-Performance Liquid Chromatograph (HPLC) system equipped with a photodiode array
(PDA) detector
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e C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 um particle size)
Procedure:

o Mobile Phase Preparation: Prepare a mobile phase consisting of a gradient of acetonitrile
and an aqueous buffer (e.g., 10 mM ammonium acetate). A typical gradient might start at
45% acetonitrile and increase to 95% over 20 minutes.

o Standard Solution Preparation: Accurately weigh a known amount of Disperse Blue 291
reference standard and dissolve it in a suitable solvent, such as methanol or a mixture of
acetonitrile and water, to prepare a stock solution. Prepare a series of working standard
solutions by diluting the stock solution with the mobile phase.

o Sample Solution Preparation: Prepare the Disperse Blue 291 sample solution in the same
manner as the standard solution.

o Chromatographic Conditions:

[e]

Column: C18 reverse-phase column

o Mobile Phase: Gradient of acetonitrile and aqueous buffer
o Flow Rate: 1.0 mL/min

o Injection Volume: 10 puL

o Detector Wavelength: Monitor at the wavelength of maximum absorbance for Disperse
Blue 291 (typically around 600-620 nm) and a lower wavelength (e.g., 254 nm) to detect a
wider range of potential impurities.

o Column Temperature: 30°C
e Analysis: Inject the standard and sample solutions into the HPLC system.

o Data Analysis: Determine the purity of the sample by comparing the peak area of the main
component in the sample chromatogram to the peak area of the reference standard. The
percentage purity can be calculated using the following formula:
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% Purity = (Area of Sample Peak / Area of Standard Peak) x (Concentration of Standard /
Concentration of Sample) x 100

An impurity profile can be generated by identifying and quantifying other peaks in the
chromatogram relative to the main peak.

Sample Preparation
(Dissolution & Filtration)

< HPLC System PDA DelectoHDala Acquisition & ProcessingHPunty Calculation & Impurity Proliling)

Click to download full resolution via product page

HPLC Analysis Workflow for Disperse Blue 291

Textile Dyeing of Polyester Fabric

This protocol describes a general procedure for dyeing polyester fabric with Disperse Blue
291 using a high-temperature method.[6][7]

Objective: To dye polyester fabric to a desired shade with good color fastness.
Materials and Reagents:

o Disperse Blue 291 dye

o Polyester fabric

» Dispersing agent

¢ Acetic acid (to adjust pH)

o Wetting agent (optional)

e Sodium hydrosulfite and sodium hydroxide (for reduction clearing)
Procedure:

e Dye Bath Preparation:

o Prepare a paste of the required amount of Disperse Blue 291 with a dispersing agent.
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o Add this paste to the dye bath containing water.

o Add a wetting agent if necessary.

o Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.[6]

e Dyeing Process:

o Introduce the polyester fabric into the dye bath at approximately 60°C.

o Gradually raise the temperature of the dye bath to 130°C over 30-45 minutes.

o Maintain the temperature at 130°C for 60 minutes to allow for dye penetration and fixation.

[6]

e Cooling and Rinsing:

o Cool the dye bath down to 70-80°C.

o Remove the fabric and rinse it thoroughly with hot water, followed by cold water.

e Reduction Clearing (After-treatment):

o Prepare a solution of 2 g/L sodium hydrosulfite and 2 g/L sodium hydroxide.

o Treat the dyed fabric in this solution at 60-70°C for 15-20 minutes to remove any unfixed
dye from the surface.

o Rinse the fabric thoroughly with hot and then cold water.

e Drying: Dry the dyed fabric.
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Polyester Dyeing Workflow with Disperse Blue 291
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Toxicological Profile and Signaling Pathways

Disperse Blue 291 has been the subject of toxicological studies to assess its potential effects
on human health and the environment. Research has indicated that this dye can exhibit
genotoxic and cytotoxic effects in various cell models.

Genotoxicity and Cytotoxicity

Studies have shown that Disperse Blue 291 can induce DNA damage, as evidenced by the
comet assay and the micronucleus test in human hepatoma (HepGZ2) cells.[1] Furthermore, it
has been observed to decrease cell viability at certain concentrations.[1] In animal studies
using mice, oral administration of Disperse Blue 291 led to an increased frequency of
micronucleated polychromatic erythrocytes, indicating a potential for mutagenicity.[8]

Cellular Signaling Pathways

The genotoxic effects of Disperse Blue 291 are linked to the induction of cellular stress and
apoptosis. Key genes involved in the apoptotic pathway, such as BAX (a pro-apoptotic gene)
and BCL2 (an anti-apoptotic gene), are often modulated in response to DNA damage. While
one study in mice did not observe significant changes in the expression of Bax and Bcl2 after
oral administration of Disperse Blue 291, the induction of DNA damage itself suggests an
upstream activation of pathways that can lead to apoptosis.[8] Additionally, the expression of
genes related to cellular stress and inflammation, such as SMAD4 and TNFA (Tumor Necrosis
Factor-alpha), have been evaluated in response to this dye.[8]

The following diagram illustrates a potential signaling pathway for Disperse Blue 291-induced
genotoxicity and cytotoxicity, based on the known mechanisms of azo dyes and the specific
findings for this compound.
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Potential Signaling Pathway of Disperse Blue 291 Toxicity

This guide provides a foundational understanding of Disperse Blue 291 for research and
development professionals. For specific applications, it is recommended to consult the
technical data sheets and safety data sheets provided by the respective suppliers and to
perform appropriate validation of any analytical or experimental methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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